Emetine dihydrochloride

• IUPAC Name: (2S,3R,11bS)-2-[[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine
• InChI: InChI=1S/C29H40N2O4/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3/t18-,21-,24+,25-/m0/s1
• InChI Key: AUVVAXYIELKVAI-CKBKHPSWSA-N
• Canonical SMILES: CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC
• Isomeric SMILES: CC[C@H]1CN2CCC3=CC(=C(C=C3[C@@H]2C[C@@H]1C[C@@H]4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC
• Molecular Formula: C29H40N2O4
• Related CAS: 316-42-7 (di-hydrochloride)
• DSSTOX Substance ID: DTXSID5022980
• Molecular Weight: 480.6 g/mol
• Solubility: MODERATELY SOL IN DILUTE AMMONIUM HYDROXIDE; SOL IN ETHER, ALCOHOL, ACETONE; SLIGHTLY SOL IN CHLOROFORM, BENZENE; INSOL IN GLACIAL ACETIC ACID; SOL IN 80% ACETIC ACID, SPARINGLY SOL IN WATER, PETROLEUM ETHER, IN SOLN OF POTASSIUM OR SODIUM HYDROXIDE; FREELY SOL IN METHANOL, ETHYL ACETATE
• Mechanism of Action: EMETINE PREVENTED PROTEIN SYNTHESIS /IN ANIMAL CELLS/ BY INHIBITING TRANSLOCATION OF PEPTIDYL-TRNA FROM ACCEPTOR SITE TO DONOR SITE ON RIBOSOME. EMETINE ... INHIBITS PROTEIN SYNTHESIS IN EUKARYOTES BUT NOT IN PROCARYOTES., Emetine is a direct myotoxin that inhibits protein synthesis, disrupts mitochondrial oxidative phosphorylation, and produces both skeletal and cardiac myopathies., EMETINE CAUSES DEGENERATION OF NUCLEUS & RETICULATION OF CYTOPLASM OF AMEBAE; IT IS THOUGHT TO ERADICATE PARASITES BY INTERFERING WITH MULTIPLICATION OF TROPHOZOITES.
• Color/Form: WHITE AMORPHOUS POWDER
• CAS No.: 483-18-1, 316-42-7
• Melting Point: 74 °C

Description

Emetine is a natural alkaloid derived from the root of the ipecac plant, specifically from Psychotria ipecacuanha. It has been historically used as an anti-protozoal agent and an emetic (inducing vomiting). The compound is known for its potent biological activities, including antiviral, anticancer, and antiparasitic properties .

Mechanism of Action

Target of Action

Emetine Dihydrochloride primarily targets the 40S subunit of the ribosome in eukaryotic cells . It also interacts with adrenoreceptors and HIF-1 . In the context of viral infections, it has been found to interact with both virus-based and host-based targets .

Mode of Action

This compound inhibits protein synthesis by binding to the 40S ribosomal subunit and preventing translocation . This results in a decrease in the production of viral proteins . It also induces hypotension by blocking adrenoreceptors . In the context of viral infections, it disrupts the SARS-CoV-2 mRNA binding with eIF4E, decreasing viral RNA production and protein synthesis .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits DNA replication in the early S phase . It also inhibits HIF-1 activation by hypoxia . In the context of viral infections, it modulates the ERK/MNK1/eIF4E signaling pathway, a critical target for viral replication in host cells .

Pharmacokinetics

This compound exhibits a long half-life and preferential distribution to tissues over plasma . This leads to a significant increase in the concentration of the compound in the lungs, which is higher than the EC50 of the drug . It should be noted that emetine has some cardiotoxic effects that limit its use in high doses .

Result of Action

The action of this compound leads to several molecular and cellular effects. It induces apoptosis in leukemia cells . It also exhibits antiviral activity against dengue virus infection and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) . In the context of viral infections, it reduces inflammation through inhibitory activity against NF-κB .

Action Environment

The action of this compound can be influenced by environmental factors such as cell density . Its anti-HCMV activity decreases significantly in low-density cells, suggesting a mechanism involving cell cycle regulation .

Safety and Hazards

Emetine dihydrochloride is classified as extremely toxic. The probable oral lethal dose for humans is 5-50 mg/kg. When heated to decomposition, it emits very toxic fumes of chlorides, hydrogen chloride, and oxides of nitrogen.

Biochemical Analysis

Biochemical Properties

Emetine Dihydrochloride inhibits protein synthesis in eukaryotic cells by binding to the 40S ribosomal subunit . This binding inhibits translocation, a crucial step in protein synthesis where the mRNA moves relative to the ribosome . The inhibition of protein synthesis by this compound is irreversible . When this compound is added to a suspension of cells, such as HeLa cells or reticulocytes, there is an increase in polyribosomes and a decrease in single ribosomes .

Cellular Effects

This compound has a significant impact on various types of cells and cellular processes. It inhibits protein synthesis, which can lead to a decrease in the expression of certain proteins . This can have a profound effect on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, this compound has been shown to have antiviral activity against dengue virus infection and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to the 40S ribosomal subunit, which inhibits the translocation step of protein synthesis . This prevents the movement of the ribosome along the mRNA, effectively blocking protein synthesis . This compound can also interfere with DNA replication in the early S phase .

Temporal Effects in Laboratory Settings

This compound’s effects can change over time in laboratory settings. For instance, the inhibition of protein synthesis by this compound is irreversible

Dosage Effects in Animal Models

In animal models, the effects of this compound can vary with different dosages. For example, in a study on Type 1 Diabetes Mellitus in mice, this compound significantly attenuated hyperglycemia, reduced TNF levels in the pancreas, and attenuated insulitis when administered at low doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It inhibits protein synthesis, which can impact various metabolic processes within the cell

Transport and Distribution

Given its ability to bind to the 40S ribosomal subunit, it is likely that it can be transported to wherever ribosomes are present within the cell . The specific transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, are not well defined.

Subcellular Localization

The subcellular localization of this compound is likely to be wherever the ribosomes are located, given its mechanism of action

Preparation Methods

Synthetic Routes and Reaction Conditions

Emetine can be synthesized through various chemical routes. One common method involves the extraction of the alkaloid from the ipecac root, followed by purification processes. The chemical structure and stereochemistry of emetine were elucidated through chemical degradation experiments .

Industrial Production Methods

Industrial production of emetine typically involves the extraction from the ipecac root, followed by a series of purification steps to isolate the compound. The process includes solvent extraction, crystallization, and chromatographic techniques to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

Emetine undergoes several types of chemical reactions, including:

Oxidation: Emetine can be oxidized to form various derivatives.

Reduction: Reduction reactions can modify the functional groups in emetine.

Substitution: Emetine can undergo substitution reactions, particularly at the nitrogen and oxygen atoms.

Common Reagents and Conditions

Common reagents used in the reactions involving emetine include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of dehydroemetine, a compound with similar biological activities but fewer side effects .

Scientific Research Applications

Emetine has a wide range of scientific research applications:

Chemistry: Used as a reagent in various chemical reactions and studies.

Biology: Employed in studies involving protein synthesis inhibition and gene regulation.

Medicine: Investigated for its antiviral, anticancer, and antiparasitic properties. .

Industry: Utilized in the production of pharmaceuticals and as a research tool in drug development.

Comparison with Similar Compounds

Similar Compounds

Cephaeline: A desmethyl analog of emetine found in the ipecac root.

Dehydroemetine: A synthetic analog with similar anti-amoebic properties but fewer side effects.

Lycorine: Another alkaloid with antiviral properties.

Uniqueness

Emetine is unique due to its potent biological activities and its ability to inhibit protein synthesis at low concentrations. Its broad spectrum of activity against various pathogens and cancer cells makes it a valuable compound in scientific research and medicine .

Customer Q & A

Q1: What is the primary mechanism of action of emetine dihydrochloride?

A1: this compound primarily exerts its effects by inhibiting protein synthesis. It binds to the ribosomes of eukaryotic cells, specifically targeting the 40S subunit [, ]. This binding interferes with the translocation step of protein synthesis, effectively blocking the production of new proteins. [, , ].

Q2: How does this compound's inhibition of protein synthesis translate to its observed effects in various diseases?

A2: By inhibiting protein synthesis, this compound disrupts essential cellular processes required for cell survival and proliferation. In parasitic infections like amoebiasis, this leads to parasite death []. In cancer cells, it can induce apoptosis (programmed cell death) and inhibit tumor growth [, , ]. In viral infections, it can interfere with viral replication [, ].

Q3: What are the downstream effects of this compound on cellular signaling pathways?

A4: Research indicates that this compound can influence various cellular signaling pathways. For example, it has been shown to inhibit epithelial-mesenchymal transition (EMT) by blocking the Smad3 signaling pathway, suggesting a potential role in mitigating radiation-induced lung injury []. In bladder cancer cells, this compound has been observed to preferentially inhibit HIF1α and HIF2α expression []. It can also regulate the alternative splicing of caspase 9, a crucial protein involved in apoptosis [].

Q4: What is the molecular formula and weight of this compound?

A4: The molecular formula of this compound is C29H40N2O4 · 2HCl, and its molecular weight is 553.58 g/mol.

Q5: Has any research explored the structure-activity relationship (SAR) of this compound?

A6: Yes, studies have investigated the SAR of this compound, particularly in the context of its antimalarial activity [, , ]. Researchers have synthesized and evaluated dehydroemetine, a synthetic analog. The (-)-R,S-dehydroemetine diastereomer displayed similar potency to this compound against Plasmodium falciparum, while the (-)-S,S-dehydroisoemetine isomer showed significantly reduced activity. This suggests that specific stereochemical features are crucial for its antimalarial activity [, , ].

Q6: What is known about the stability and formulation of this compound?

A7: this compound is known to be a relatively unstable compound, susceptible to degradation under certain conditions. Research is exploring strategies to enhance its stability, solubility, and bioavailability. One approach involves developing nanoparticle delivery systems. For instance, studies are investigating the use of lipid-based nanoparticles to encapsulate this compound, aiming to protect it from degradation and improve its delivery to target cells [].

Q7: What is the pharmacokinetic profile of this compound?

A8: this compound exhibits relatively rapid absorption following intramuscular or subcutaneous administration. It undergoes widespread distribution throughout the body, accumulating in tissues such as the liver, kidneys, and lungs. It is primarily metabolized in the liver and excreted through the kidneys [].

Q8: What is the evidence for the efficacy of this compound in various disease models?

A9: this compound has shown efficacy in in vitro and in vivo models of amebiasis, demonstrating its ability to kill Entamoeba histolytica parasites [, ]. In preclinical cancer models, it has exhibited antitumor activity against bladder cancer, leukemia, and other cancer types [, , , , ]. Research on its antiviral activity against dengue virus and hantaviruses has also shown promising results in vitro [, ].

Q9: What are the major toxicological concerns associated with this compound?

A10: this compound is known for its potential toxicity, particularly its cardiotoxic effects [, ]. It can cause dose-dependent cardiac abnormalities, including arrhythmias and myocarditis. Its use has been associated with nausea and vomiting [, , ]. Careful monitoring and dose adjustments are crucial to mitigate its toxic effects.

Q10: What are the potential applications of drug delivery and targeting strategies for this compound?

A11: Drug delivery systems like nanoparticles hold promise for enhancing the therapeutic index of this compound by improving its delivery to target tissues and reducing off-target effects []. This could be particularly beneficial for applications like cancer therapy, where targeted delivery can enhance efficacy and minimize systemic toxicity [].

Q11: Is there any research on biomarkers for predicting this compound's efficacy or toxicity?

A12: While research on biomarkers specific to this compound is limited, some studies suggest potential candidates. For instance, investigating the expression levels of specific microRNAs, like miR-106b, could provide insights into the prognosis of bladder cancers treated with this compound [].